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Compound of Interest

Compound Name: 2,5-Dimethylphenol

Cat. No.: B165462 Get Quote

Essential Safety and Handling Guide for 2,5-
Dimethylphenol
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 2,5-Dimethylphenol, tailored for researchers, scientists, and drug

development professionals. Following these procedures is critical for ensuring laboratory safety

and minimizing environmental impact.

Chemical Safety and Hazard Information
2,5-Dimethylphenol is a hazardous substance that is toxic if swallowed or in contact with skin,

causes severe skin burns and eye damage, and is toxic to aquatic life with long-lasting effects.
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Property Value

CAS Number 95-87-4

Molecular Formula C₈H₁₀O

Molecular Weight 122.17 g/mol

Appearance Colorless to off-white crystalline solid

Melting Point 75-77 °C[4]

Boiling Point 212 °C[4]

Flash Point 80 - 95 °C[5]

Vapor Pressure 0.208 hPa (at 25 °C)[4][5]

Solubility 3.54 g/L in water (slightly soluble)[4][5]

Acute Toxicity (Oral) LD50 Rat: 444 mg/kg

Acute Toxicity (Dermal) LD50: 300 mg/kg

Operational Plan: Safe Handling of 2,5-
Dimethylphenol
Adherence to the following step-by-step protocol is mandatory for the safe handling of 2,5-
Dimethylphenol.

1. Engineering Controls and Preparation:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[1][6]

Ensure that an eyewash station and safety shower are readily accessible.

Remove all sources of ignition from the handling area.[6][7]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety glasses and a face shield.[1]
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Skin Protection:

Gloves: Handle with appropriate chemical-resistant gloves. Inspect gloves prior to use and

use proper glove removal technique.[1]

Clothing: Wear a complete chemical-protective suit and disposable Tyvek-type sleeves

taped to your gloves.[8][9]

Respiratory Protection: If dust formation is likely, wear a NIOSH-approved N95 dust mask or

a half-face respirator with an organic vapor/acid gas cartridge.[8]

3. Handling Procedure:

Avoid contact with skin, eyes, and clothing.[1]

Minimize dust generation and accumulation.[6]

Weigh and transfer the chemical within the fume hood.

Keep the container tightly closed when not in use.[1]

Wash hands thoroughly after handling the product.[1]

4. Emergency Procedures:

In case of skin contact: Immediately remove all contaminated clothing and flood the affected

skin with water. Wash the affected area thoroughly with soap and water and seek immediate

medical attention.[9]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing and immediately call a poison center or

doctor.[1]

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[1]

If swallowed: Do NOT induce vomiting. Rinse mouth with water and immediately call a

poison center or doctor.[1]
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Spills: Dampen the solid spill material with 60-70% ethanol and transfer it to a suitable

container for disposal.[9]

Disposal Plan
Proper disposal of 2,5-Dimethylphenol and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Collection:

Collect waste 2,5-Dimethylphenol and any contaminated materials (e.g., absorbent paper,

gloves) in a suitable, labeled, and closed container.[1]

2. Disposal Method:

Dispose of the waste through a licensed disposal company.[1]

Do not allow the product to enter drains or the sewage system.[2]

One recommended method is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.[1]

3. Contaminated Packaging:

Dispose of contaminated packaging as unused product.[1]

Do not reuse empty containers.

Diagram: Safe Handling Workflow for 2,5-Dimethylphenol
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Safe Handling Workflow for 2,5-Dimethylphenol
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Caption: Logical workflow for the safe handling of 2,5-Dimethylphenol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b165462?utm_src=pdf-body-img
https://www.benchchem.com/product/b165462?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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